molecular formula C7H6BrNO4S B1612147 Ethyl 5-bromo-4-nitrothiophene-2-carboxylate CAS No. 2160-52-3

Ethyl 5-bromo-4-nitrothiophene-2-carboxylate

Cat. No. B1612147
CAS RN: 2160-52-3
M. Wt: 280.1 g/mol
InChI Key: QVUTZAIXJIKBLR-UHFFFAOYSA-N
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Description

Ethyl 5-bromo-4-nitrothiophene-2-carboxylate (EBNC) is a nitroaromatic compound derived from the aromatic compound thiophene. It is a white solid with a melting point of 111-112°C. The compound is used in a wide range of scientific research applications, including in vivo and in vitro studies, as well as for its biochemical and physiological effects. It has also been used in a variety of lab experiments, due to its advantages and limitations.

Scientific Research Applications

Synthesis of Other Chemical Compounds

Ethyl 5-bromo-4-nitrothiophene-2-carboxylate can be used as a starting material in the synthesis of a wide range of other chemical compounds. Its unique structure, which includes a bromine atom and a nitro group, makes it a versatile reagent in organic synthesis .

Development of Pharmaceuticals

This compound could potentially be used in the development of new pharmaceuticals. The thiophene ring is a common motif in many pharmaceutical compounds, and the presence of the nitro group could allow for interesting chemical transformations .

Material Science Research

In material science, Ethyl 5-bromo-4-nitrothiophene-2-carboxylate could be used in the development of new materials. The thiophene ring is a common component in many conductive polymers, so this compound could potentially be used in the synthesis of new conductive materials .

Generation of Chromophores

It’s worth noting that 2-Bromo-5-nitrothiophene, a closely related compound, has been used in the synthesis of oligothiophene precursors for generating (porphinato)zinc (II)-based chromophores . It’s possible that Ethyl 5-bromo-4-nitrothiophene-2-carboxylate could be used in a similar manner.

Proteomics Research

As a biochemical reagent, Ethyl 5-bromo-4-nitrothiophene-2-carboxylate could potentially be used in proteomics research .

Safety Research

Given its hazard statements of H315-H319, Ethyl 5-bromo-4-nitrothiophene-2-carboxylate could be used in safety research to better understand the risks associated with handling and disposing of such compounds .

properties

IUPAC Name

ethyl 5-bromo-4-nitrothiophene-2-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6BrNO4S/c1-2-13-7(10)5-3-4(9(11)12)6(8)14-5/h3H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVUTZAIXJIKBLR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=C(S1)Br)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6BrNO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70596864
Record name Ethyl 5-bromo-4-nitrothiophene-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70596864
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

280.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 5-bromo-4-nitrothiophene-2-carboxylate

CAS RN

2160-52-3
Record name Ethyl 5-bromo-4-nitro-2-thiophenecarboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2160-52-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl 5-bromo-4-nitrothiophene-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70596864
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of ethyl 5-bromothiophene-2-carboxylate (1.5 g, 6.38 mmol) in aqueous conc. H2SO4 (6 ml) cooled to 0° C., aqueous 65% HNO3 (2 ml) was added, and the reaction was left to warm to RT and stirred for 1 hour. The mixture was poured into ice-water and extracted with EtOAc (×3); the combined organic layers were dried over sodium sulfate and the solvent was removed affording ethyl 5-bromo-4-nitrothiophene-2-carboxylate (Int. 40) which was used without any additional purification (550 mg, 1.964 mmol).
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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